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Introduction
MEGA-8 (Octanoyl-N-methylglucamide) is a non-ionic detergent widely utilized in membrane

biochemistry and drug formulation. Its non-denaturing properties, transparency in the UV

region, and ease of removal by dialysis make it an ideal choice for the solubilization and

stabilization of membrane proteins and other hydrophobic molecules.[1][2][3] This technical

guide provides an in-depth analysis of the physicochemical behavior of MEGA-8 in aqueous

solutions, including its critical micelle concentration, aggregation properties, and phase

behavior. Detailed experimental protocols for the characterization of these properties are also

presented to aid researchers in their practical applications.

Core Physicochemical Properties of MEGA-8
The behavior of MEGA-8 in aqueous solutions is dictated by its amphipathic nature,

possessing a hydrophilic glucamide headgroup and a hydrophobic octanoyl tail. This structure

drives the self-assembly of individual detergent molecules (monomers) into larger structures,

primarily micelles, above a certain concentration.

Quantitative Data Summary
The key quantitative parameters describing the behavior of MEGA-8 in aqueous solutions are

summarized in the table below. It is important to note that properties such as the Critical Micelle
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Concentration (CMC) can be influenced by experimental conditions including temperature,

pressure, and the presence of salts.[4]

Property Value Unit Conditions

Molecular Weight ~321.4 g/mol

Critical Micelle

Concentration (CMC)
58 - 79 mM

In water, 25°C. Varies

with salt

concentration.[3][5][6]

[7][8]

Aggregation Number

(Nagg)

Data not readily

available
-

In pure aqueous

solution.

Micelle Molecular

Weight

Data not readily

available
g/mol

In pure aqueous

solution.

Micellization and Aggregation Behavior
The formation of micelles is a critical characteristic of surfactants like MEGA-8. This process is

driven by the hydrophobic effect, where the hydrophobic tails of the detergent monomers

cluster together to minimize their contact with water, while the hydrophilic headgroups remain

exposed to the aqueous environment.
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Figure 1: Micellization process of MEGA-8 detergent.

While a specific aggregation number for MEGA-8 in pure aqueous solution is not readily

available in the literature, studies on its behavior in ethanol-water mixtures using techniques

like dynamic light scattering and small-angle X-ray and neutron scattering have provided

insights into its aggregation properties.[9] The aggregation number represents the average

number of detergent monomers present in a single micelle. For comparison, a similar non-ionic

detergent, n-octyl-β-D-glucoside, has a reported aggregation number that can be influenced by

factors like temperature and concentration.

Phase Behavior of Non-Ionic Detergents in Aqueous
Solutions
The phase behavior of non-ionic detergents like MEGA-8 in water is dependent on both

temperature and concentration. At different conditions, these systems can form various phases,

including isotropic solutions of micelles, and more ordered liquid crystalline phases such as

hexagonal, cubic, and lamellar phases.
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A specific phase diagram for MEGA-8 is not readily available. However, the phase diagram of a

structurally similar non-ionic detergent, n-octyl-β-D-glucoside, provides a representative

example of the complex phase behavior that can be expected.

Representative Phase Diagram of a Non-Ionic Detergent

Temperature (°C) Concentration (wt%) Isotropic Micellar
Solution (L1)

Hexagonal
(H1)

Cubic
(V1)

Lamellar
(Lα)

Click to download full resolution via product page

Figure 2: Representative phase diagram for a non-ionic detergent.

As shown in the representative diagram, at lower concentrations, an isotropic solution of

micelles is typically observed. As the concentration increases, the system can transition

through different liquid crystalline phases. Temperature also plays a crucial role, influencing the

stability and boundaries of these phases.[1][5]

Experimental Protocols
Accurate characterization of MEGA-8's properties is essential for its effective use. Below are

detailed methodologies for determining its Critical Micelle Concentration and aggregation

number.
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Determination of Critical Micelle Concentration (CMC)
The CMC is the concentration at which micelle formation begins. It can be determined by

observing a sharp change in a physical property of the detergent solution as a function of

concentration.

Method: Surface Tension Measurement

Preparation of Solutions: Prepare a series of MEGA-8 solutions in deionized water with

concentrations spanning the expected CMC range (e.g., 1 mM to 150 mM).

Surface Tension Measurement: Measure the surface tension of each solution using a

tensiometer (e.g., Du Noüy ring method or Wilhelmy plate method) at a constant

temperature.

Data Analysis: Plot the surface tension as a function of the logarithm of the MEGA-8
concentration. The plot will typically show a region where surface tension decreases linearly

with the log of concentration, followed by a plateau. The CMC is the concentration at the

intersection of these two linear regions.[10]
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Prepare MEGA-8 solutions of varying concentrations

Measure surface tension of each solution

Plot surface tension vs. log(concentration)

Identify the inflection point

Determine CMC

Prepare solutions with MEGA-8 (above CMC), 
fluorescent probe, and varying quencher concentrations

Measure steady-state fluorescence intensity

Plot ln(I₀/I) vs. [Quencher]

Determine the slope of the linear fit

Calculate Aggregation Number (Nagg)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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